Cas no 1806724-87-7 (4-Hydroxy-2-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Hydroxy-2-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806724-87-7
• MF: C₈H₅F₆NO₃
• MW: 277.120623350143
• CID: 4828598
• Update Time: 2025-06-14

4-Hydroxy-2-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO3/c1-17-6-5(7(9,10)11)3(16)2-4(15-6)18-8(12,13)14/h2H,1H3,(H,15,16)
• InChI Key： GYJZZRCLFRBSEJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(NC=1OC)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 2.6
• Topological Polar Surface Area: 47.6

Additional information on 4-Hydroxy-2-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Recent Advances in the Study of 4-Hydroxy-2-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1806724-87-7)

The compound 4-Hydroxy-2-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1806724-87-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, exhibits promising biological activities, making it a subject of intense investigation for potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and pharmacological properties, particularly in the context of drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 4-Hydroxy-2-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) reported an efficient, scalable synthesis method that improves yield and purity while reducing production costs. The method involves a multi-step process starting from commercially available precursors, with careful control of reaction conditions to minimize side products. This advancement is critical for enabling large-scale production and further pharmacological evaluation of the compound.

In terms of biological activity, recent in vitro and in vivo studies have highlighted the compound's potential as an anti-inflammatory and anticancer agent. Research conducted at the University of California, San Francisco, demonstrated that 4-Hydroxy-2-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine exhibits potent inhibitory effects on NF-κB signaling pathways, which are implicated in chronic inflammation and cancer progression. These findings were corroborated by a separate study published in Bioorganic & Medicinal Chemistry Letters (2024), which also identified the compound's ability to induce apoptosis in certain cancer cell lines.

Structural-activity relationship (SAR) studies have further elucidated the importance of the trifluoromethoxy and trifluoromethyl groups in mediating the compound's biological effects. Computational modeling and molecular docking analyses suggest that these substituents enhance binding affinity to target proteins, such as cyclooxygenase-2 (COX-2) and phosphoinositide 3-kinase (PI3K), which are key players in inflammatory and oncogenic pathways. These insights are guiding the design of next-generation derivatives with improved potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 4-Hydroxy-2-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further formulation optimization. Additionally, ongoing toxicology studies are evaluating its safety profile to ensure compliance with regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and advance the compound toward preclinical trials.

In conclusion, 4-Hydroxy-2-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1806724-87-7) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities make it a valuable candidate for further research in drug discovery. Future studies will likely focus on optimizing its pharmacokinetic properties, expanding its therapeutic applications, and exploring combination therapies with existing drugs. As the field progresses, this compound may pave the way for new treatments targeting inflammation and cancer.